Cas no 1065484-22-1 (1-(6-Diethylamino-pyrimidin-4-yl)-piperidin-4-ol)

• Product Name: 1-(6-Diethylamino-pyrimidin-4-yl)-piperidin-4-ol
• CAS No: 1065484-22-1
• MF: C₁₃H₂₂N₄O
• MW: 250.339982509613
• CID: 1004593
• PubChem ID: 45787079
• Update Time: 2025-08-03

1-(6-Diethylamino-pyrimidin-4-yl)-piperidin-4-ol Chemical and Physical Properties

Names and Identifiers

• 1-(6-Diethylamino-pyrimidin-4-yl)-piperidin-4-ol
• 1-[6-(diethylamino)pyrimidin-4-yl]piperidin-4-ol
• 1-[6-(Diethylamino)-4-pyrimidinyl]-4-piperidinol
• 1-(6-(Diethylamino)pyrimidin-4-yl)piperidin-4-ol
• AKOS015941379
• DB-311151
• 1-(6-DiethylaMino-pyriMidin-4-yl)-piperidin-4-ol, 98+% C13H22N4O, MW: 250.35
• DTXSID90671586
• 1065484-22-1

• MDL： MFCD09877708
• Inchi： 1S/C13H22N4O/c1-3-16(4-2)12-9-13(15-10-14-12)17-7-5-11(18)6-8-17/h9-11,18H,3-8H2,1-2H3
• InChI Key： QKOZNSDBZBVDQJ-UHFFFAOYSA-N
• SMILES： OC1CCN(C2C=C(N=CN=2)N(CC)CC)CC1

Computed Properties

• Exact Mass: 250.17936134g/mol
• Monoisotopic Mass: 250.17936134g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 52.5Ų

Experimental Properties

• Density: 1.158

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines

Additional information on 1-(6-Diethylamino-pyrimidin-4-yl)-piperidin-4-ol

Comprehensive Overview of 1-(6-Diethylamino-pyrimidin-4-yl)-piperidin-4-ol (CAS No. 1065484-22-1)

1-(6-Diethylamino-pyrimidin-4-yl)-piperidin-4-ol (CAS No. 1065484-22-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound features a unique molecular structure combining a pyrimidine ring with a piperidine moiety, making it a valuable intermediate in drug discovery and development. Researchers are particularly interested in its potential applications as a kinase inhibitor or GPCR modulator, which aligns with current trends in targeted cancer therapies and neurological disorder treatments.

The chemical structure of 1-(6-Diethylamino-pyrimidin-4-yl)-piperidin-4-ol includes a diethylamino group attached to the pyrimidine ring, which enhances its solubility and bioavailability. This characteristic is crucial for its potential use in medicinal chemistry, where researchers are exploring its role in developing new small-molecule drugs. The compound's piperidin-4-ol component also contributes to its versatility, allowing for further functionalization in synthetic pathways.

In recent years, the demand for pyrimidine derivatives like 1-(6-Diethylamino-pyrimidin-4-yl)-piperidin-4-ol has surged due to their relevance in drug discovery pipelines. Pharmaceutical companies are actively investigating such compounds for their potential to address unmet medical needs, particularly in oncology and CNS disorders. The compound's CAS No. 1065484-22-1 is frequently searched in scientific databases, reflecting its growing importance in high-throughput screening and structure-activity relationship (SAR) studies.

From a synthetic chemistry perspective, 1-(6-Diethylamino-pyrimidin-4-yl)-piperidin-4-ol serves as a key building block for more complex molecules. Its pyrimidine core is amenable to various modifications, enabling researchers to fine-tune pharmacological properties. This adaptability makes it a popular choice for combinatorial chemistry approaches, where rapid generation of diverse compound libraries is essential for identifying lead candidates.

The compound's physicochemical properties, including its logP value and hydrogen bonding capacity, have been carefully characterized to support its use in drug development. These parameters are critical for predicting ADMET profiles (Absorption, Distribution, Metabolism, Excretion, and Toxicity), which are fundamental considerations in modern pharmaceutical research. Researchers often look for compounds with balanced properties like 1-(6-Diethylamino-pyrimidin-4-yl)-piperidin-4-ol when designing new therapeutic agents.

Current market trends indicate increasing interest in heterocyclic compounds with potential biological activity, positioning 1-(6-Diethylamino-pyrimidin-4-yl)-piperidin-4-ol as a compound of significant commercial interest. The pharmaceutical industry's shift toward personalized medicine and targeted therapies has created new opportunities for such specialized intermediates. Many research institutions and contract research organizations (CROs) are actively sourcing this compound for their drug discovery programs.

Quality control and characterization of 1-(6-Diethylamino-pyrimidin-4-yl)-piperidin-4-ol typically involve advanced analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry. These methods ensure the compound meets the stringent purity requirements necessary for pharmaceutical applications. The availability of detailed spectral data and certificates of analysis for CAS No. 1065484-22-1 is essential for researchers who require reproducible results in their experiments.

Looking ahead, the scientific community anticipates continued exploration of 1-(6-Diethylamino-pyrimidin-4-yl)-piperidin-4-ol's potential applications. Its structural features make it a promising candidate for development into selective enzyme inhibitors or receptor modulators. As research progresses, we may see this compound play a role in addressing some of today's most challenging medical conditions, particularly in areas like precision oncology and neurodegenerative disease research.

For synthetic chemists and medicinal researchers, understanding the structure-activity relationships of 1-(6-Diethylamino-pyrimidin-4-yl)-piperidin-4-ol derivatives remains a key focus area. The ability to systematically modify its structure while maintaining desirable pharmacological properties represents an important strategy in modern lead optimization processes. This approach aligns with the pharmaceutical industry's ongoing efforts to improve drug efficacy and reduce side effects.

In conclusion, 1-(6-Diethylamino-pyrimidin-4-yl)-piperidin-4-ol (CAS No. 1065484-22-1) represents an important class of heterocyclic compounds with significant potential in pharmaceutical research. Its unique structural features, combined with growing interest in targeted drug discovery, position it as a valuable tool for scientists working at the forefront of medicinal chemistry. As research continues to uncover new applications for this compound, its role in advancing therapeutic innovation is likely to expand further.